Delta6,7-Estradiol 3,17-Diacetate Delta6,7-Estradiol 3,17-Diacetate Δ6,7-Estradiol 3,17-Diacetate is an intermediate in synthesizing 17β-Dihydro Equilenin, a 17β-metabolite of Equilin.

Brand Name: Vulcanchem
CAS No.: 1971-65-9
VCID: VC21220568
InChI: InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4-7,12,18-21H,8-11H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES: CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C
Molecular Formula: C22H26O4
Molecular Weight: 354.4 g/mol

Delta6,7-Estradiol 3,17-Diacetate

CAS No.: 1971-65-9

Cat. No.: VC21220568

Molecular Formula: C22H26O4

Molecular Weight: 354.4 g/mol

* For research use only. Not for human or veterinary use.

Delta6,7-Estradiol 3,17-Diacetate - 1971-65-9

Specification

Description Δ6,7-Estradiol 3,17-Diacetate is an intermediate in synthesizing 17β-Dihydro Equilenin, a 17β-metabolite of Equilin.

CAS No. 1971-65-9
Molecular Formula C22H26O4
Molecular Weight 354.4 g/mol
IUPAC Name [(8R,9S,13S,14S,17S)-3-acetyloxy-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4-7,12,18-21H,8-11H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
Standard InChI Key VKGRYSOZQFGDCK-AANPDWTMSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=C3C=CC(=C4)OC(=O)C)C
SMILES CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C
Canonical SMILES CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator